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An In-depth Technical Guide to the Physical and Chemical Properties of Chlorobutanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorobutanol (1,1,1-trichloro-2-methyl-2-propanol) is a versatile organic compound widely

utilized in the pharmaceutical and cosmetic industries.[1][2] It functions primarily as an

antimicrobial preservative in parenteral, ophthalmic, and other dosage forms, typically at a

concentration of 0.5% w/v.[3][4] Beyond its preservative capabilities, chlorobutanol also

exhibits mild sedative, hypnotic, and local anesthetic properties.[1][5][6]

This technical guide provides a comprehensive overview of the core physical and chemical

properties of chlorobutanol. It is designed to be a key resource for researchers, formulation

scientists, and quality control professionals, offering detailed data, experimental methodologies,

and visual representations of its fundamental chemical processes.

Physical Properties
Chlorobutanol is a white, crystalline solid with a characteristic camphor-like odor and taste.[2]

[7][8] It exists in both anhydrous and hemihydrate forms, which differ in their melting points.[3]

[8] A critical physical characteristic is its tendency to sublime readily, even at room temperature,

which requires storage in well-closed containers.[3][8][9]
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Tabulated Physical Data
The quantitative physical properties of chlorobutanol are summarized in the table below for

easy reference and comparison.

Property Value (Anhydrous)
Value
(Hemihydrate)

Reference(s)

Molecular Formula C₄H₇Cl₃O C₄H₇Cl₃O · ½H₂O [7][8][10]

Molecular Weight 177.46 g/mol 186.47 g/mol [7][8][11]

Appearance
Colorless or white

crystals

Colorless or white

crystals
[1][8]

Odor Camphoraceous Camphoraceous [1][7]

Melting Point 95–99 °C 76–78 °C [1][3][6]

Boiling Point 167 °C N/A [1][3][7]

pKa (Strongest Acidic) 12.59 N/A [5]

LogP (Octanol-Water) 1.75 - 2.31 N/A [5][7]

Vapor Pressure 0.83 mmHg (at 25 °C) N/A [7]

Refractive Index 1.4339 (at 25 °C) N/A [3][7]

Solubility Profile
Chlorobutanol's solubility is a key consideration for formulation development. It is sparingly

soluble in cold water but its solubility increases in hot water.[7][12] It is freely soluble in various

organic solvents.
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Solvent Solubility (at 20-25 °C) Reference(s)

Water
1 g in 125 mL (approx. 0.8%

w/v)
[3][7][8]

Ethanol (95%) 1 g in 1 mL [3][8]

Glycerin 1 g in 10 mL [3][8][12]

Chloroform Freely Soluble [3][8]

Ether Freely Soluble [3][8]

Acetone Soluble [7][9]

Volatile Oils Freely Soluble [3][7]

Chemical Properties and Behavior
Synthesis
Chlorobutanol is synthesized via a base-catalyzed nucleophilic addition reaction. The process

involves the reaction of acetone and chloroform in the presence of a strong base, such as

potassium hydroxide or sodium hydroxide.[1][3][13]
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Reactants

Products

Acetone
(CH₃COCH₃)

Nucleophilic Addition
(Base-Catalyzed)

Chloroform
(CHCl₃)

Potassium Hydroxide
(KOH, Catalyst)

 catalyst

Chlorobutanol
(C₄H₇Cl₃O)

Potassium Chloride
(KCl, Precipitate)

Chlorobutanol

Transition State

Hydroxide Ion (OH⁻)
(from high pH)

 attacks

Degradation Products
(Acetone, Formic Acid, HCl)

 yields

Decrease in pH

 causes
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Start

Accurately weigh ~0.1 g
of Chlorobutanol sample

Dissolve in 10 mL
of ethanol (95%)

Add 10 mL NaOH TS.
Boil under reflux for 10 min
(Hydrolysis to release Cl⁻)

Cool, then add 40 mL
dilute nitric acid

Add exactly 25 mL of
0.1 M Silver Nitrate (AgNO₃) VS

(Precipitates AgCl)

Add 3 mL nitrobenzene
and shake vigorously

Titrate excess AgNO₃ with
0.1 M Ammonium Thiocyanate (NH₄SCN) VS

Endpoint: Persistent reddish-brown color
(Indicator: Ammonium Iron (III) Sulfate TS)

Calculate Chlorobutanol %

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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